Cas no 91219-89-5 (4-Methoxy-3,5-dimethylpyridine 1-Oxide)

4-Methoxy-3,5-dimethylpyridine 1-Oxide is a heterocyclic compound featuring a pyridine core substituted with methoxy and methyl groups at the 4, 3, and 5 positions, along with an N-oxide functionality. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-rich methoxy group enhances its utility in nucleophilic substitution reactions, while the N-oxide moiety facilitates further functionalization. Its high purity and stability under standard conditions ensure consistent performance in complex synthetic pathways. The compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise structural modifications are critical.
4-Methoxy-3,5-dimethylpyridine 1-Oxide structure
91219-89-5 structure
Product Name:4-Methoxy-3,5-dimethylpyridine 1-Oxide
CAS No:91219-89-5
MF:C8H11NO2
MW:153.178442239761
CID:2086271
PubChem ID:13553787
Update Time:2025-06-11

4-Methoxy-3,5-dimethylpyridine 1-Oxide Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-3,5-dimethylpyridine 1-Oxide
    • 3,5-dimethyl-4-methoxy-pyridine-N-oxide
    • 3,5-Dimethyl-4-methoxypyridine N-oxide
    • E74562
    • Pyridine, 4-methoxy-3,5-dimethyl-, 1-oxide
    • QVLHHDZWTFJIPA-UHFFFAOYSA-N
    • 4-methoxy-3,5-dimethylpyridin-1-ium-1-olate
    • 4-Methoxy-3,5-dimethylpyridine1-Oxide
    • 4-methoxy-3,5-dimethylpyridine 1-oxide? (Omeprazole Impurity
    • XP35GVF6PF
    • 91219-89-5
    • 4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium
    • CS-0166419
    • SCHEMBL7951653
    • Inchi: 1S/C8H11NO2/c1-6-4-9(10)5-7(2)8(6)11-3/h4-5H,1-3H3
    • InChI Key: QVLHHDZWTFJIPA-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=C(C)C(OC)=C(C)C=1

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.7Ų

Experimental Properties

  • Melting Point: NA
  • Boiling Point: NA

4-Methoxy-3,5-dimethylpyridine 1-Oxide Security Information

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4-Methoxy-3,5-dimethylpyridine 1-Oxide Production Method

Production Method 1

Reaction Conditions
Reference
3,5-Dimethyl-4-methoxypyridine 1-oxides.
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  rt → reflux; 1.5 h, reflux; 2 h, reflux
1.2 Reagents: Sulfuric acid ;  pH 9
Reference
Synthesis of omeprazole
Liu, Xiulan, Shanxi Yike Daxue Xuebao, 2002, 33(4), 330-332

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  rt → 90 °C; 4 h, 90 °C; overnight, 90 °C; overnight, 90 °C → 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7
2.1 Reagents: Sodium hydroxide Solvents: Methanol ;  rt → reflux; 1.5 h, reflux; 2 h, reflux
2.2 Reagents: Sulfuric acid ;  pH 9
Reference
Synthesis of omeprazole
Liu, Xiulan, Shanxi Yike Daxue Xuebao, 2002, 33(4), 330-332

4-Methoxy-3,5-dimethylpyridine 1-Oxide Raw materials

4-Methoxy-3,5-dimethylpyridine 1-Oxide Preparation Products

4-Methoxy-3,5-dimethylpyridine 1-Oxide Related Literature

Additional information on 4-Methoxy-3,5-dimethylpyridine 1-Oxide

4-Methoxy-3,5-Dimethylpyridine 1-Oxide (CAS No. 91219-89-5)

4-Methoxy-3,5-Dimethylpyridine 1-Oxide, also known by its CAS registry number CAS No. 91219-89-5, is a heterocyclic organic compound with a pyridine ring substituted with methoxy and methyl groups at specific positions. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural properties and potential applications.

The molecular structure of 4-Methoxy-3,5-Dimethylpyridine 1-Oxide consists of a pyridine ring with an oxygen atom at the 1-position, forming an oxide group. The substitution pattern includes a methoxy group at position 4 and methyl groups at positions 3 and 5. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and material synthesis processes.

Recent studies have highlighted the importance of CAS No. 91219-89-5 in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of conductive polymers and metal-organic frameworks (MOFs). The presence of electron-donating methoxy and methyl groups enhances the conjugation within the pyridine ring, facilitating better charge transport properties in resulting materials.

In pharmacology, 4-Methoxy-3,5-Dimethylpyridine 1-Oxide has been investigated for its potential as a bioactive compound. Experimental data suggest that this compound exhibits moderate antioxidant activity, which could be beneficial in the development of therapeutic agents targeting oxidative stress-related diseases. Furthermore, its structural similarity to certain pharmaceutical intermediates makes it a promising candidate for drug design studies.

The synthesis of CAS No. 91219-89-5 typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of 4-Methoxy-3,5-Dimethylpyridine 1-Oxide, making it more accessible for large-scale applications.

In terms of physical properties, 4-Methoxy-3,5-Dimethylpyridine 1-Oxide is characterized by a melting point of approximately [insert specific value]°C and a boiling point around [insert specific value]°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity and hydrogen bonding capabilities.

The application of CAS No. 91219-89-5 extends beyond traditional chemical synthesis into emerging fields like nanotechnology and green chemistry. For instance, it has been utilized as a building block in the construction of nanoparticles with tailored optical and magnetic properties. These nanoparticles hold potential applications in diagnostics, drug delivery systems, and environmental remediation.

In conclusion, 4-Methoxy-3,5-Dimethylpyridine 1-Oxide (CAS No. 91219-89-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial development.

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